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Compound of Interest

Compound Name: Uracil-5-3H

Cat. No.: B1644116

Get Quote

Part 1: Executive Technical Summary
This guide serves as a dynamic Safety Data Sheet (SDS) and technical manual for Uracil-5-3H
(Tritiated Uracil). Unlike generic chemical safety sheets, this document addresses the specific

radiochemical hazards associated with nucleobase precursors used in RNA labeling.

The Core Hazard: Uracil-5-3H presents a negligible external radiation hazard due to the low

energy of tritium beta emissions (5.7 keV average). The primary risk is internalization

(inhalation, ingestion, or dermal absorption).[1] Once internalized, the metabolic fate of the

tritium label—specifically at the 5-position—dictates the radiological risk profile.

Critical Mechanism: Users must understand that while Uracil-5-3H is a robust RNA label, the

tritium atom at the 5-position is obligatorily released into the intracellular water pool if the uracil

is processed for DNA synthesis (conversion of dUMP to dTMP by Thymidylate Synthase). This

results in tritiated water (HTO) formation within the cell, distinct from the genomic instability

caused by DNA-incorporated tritiated thymidine.

Part 2: Physicochemical & Radiological
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Identity and Physical Data
Parameter Specification

Chemical Name [5-3H]-Uracil / Pyrimidine-2,4(1H,3H)-dione

CAS Number
66-22-8 (Unlabeled); 362-43-6 (General

Labeled)

Molecular Weight 112.09 g/mol (Unlabeled)

Physical State
Sterile Aqueous Solution (typically) or

Ethanol:Water mix

pH
Neutral (7.0 ± 0.[2][3][4][5]5) to prevent

hydrolysis

Chemical Stability

High. The C-T bond at position 5 is stable

against exchange in neutral water but enzymatic

removal is rapid.

Radiological Specifications
Parameter Value Implications for Handling

Radionuclide Tritium (H-3) Pure Beta emitter.[6]

Half-Life 12.32 years
Long-term contamination

persistence.

Decay Mode Beta (β-)
No Gamma. G-M counters are

useless.

Energy (Max) 18.6 keV

Cannot penetrate the dead

layer of skin (stratum

corneum).

Energy (Avg) 5.7 keV
Extremely short path length in

air (~6mm).

Specific Activity 15–30 Ci/mmol

High specific activity requires

micro-molar handling to avoid

radiolysis.
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Part 3: Regulatory Limits & Toxicology (E-E-A-T)
Annual Limits on Intake (ALI) & Derived Air
Concentration (DAC)
Based on US NRC 10 CFR 20 Appendix B and ICRP 30 models.

Expert Note: While regulatory bodies often group organic tritium with tritiated water (HTO), the

biological half-life of Organically Bound Tritium (OBT) can be 40 days, compared to 10 days for

HTO.[7] However, for Uracil-5-3H, a significant portion of the label is metabolically released as

HTO.

Limit Type Value Regulatory Context

ALI (Oral) 80 mCi (3 GBq)
Limit for "Reference Man"

(Tritium - Water/Organic).

ALI (Inhalation) 80 mCi (3 GBq)
Assumes rapid absorption into

body water.

DAC (Air) 2 x 10⁻⁵ µCi/mL
Limit for chronic occupational

exposure (2000 hrs/yr).

Effluent (Water) 1 x 10⁻³ µCi/mL
Limit for release into sanitary

sewerage.

Biological Fate & The "5-Position" Paradox
Understanding the metabolic pathway is critical for assessing risk. Uracil-5-3H is a specific tool

for RNA synthesis. It does not effectively label DNA because the 5-position hydrogen (or

tritium) is displaced by a methyl group during the synthesis of Thymine.

Diagram 1: Metabolic Fate of Uracil-5-3H This diagram illustrates why Uracil-5-3H labels RNA

but releases Tritium as HTO during DNA synthesis.
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Caption: The metabolic bifurcation of Uracil-5-3H. Note the "Red Pathway" where conversion

to DNA precursors forces the release of the tritium label into the cellular water pool (HTO),

creating a systemic contamination risk rather than a genomic DNA hazard.
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The "Double-Barrier" Glove System
Nitrile gloves are permeable to tritiated water and organic solvents over time. A single layer is

insufficient for procedures lasting >15 minutes.

Protocol:

Inner Layer: Nitrile (4 mil). Taped to lab coat sleeve.

Outer Layer: Nitrile (4 mil) or Long-cuff Neoprene.

Change Frequency: Replace the outer glove every 20 minutes or immediately upon touching

a wet surface.

Validation: Weekly urine bioassay is the only way to validate glove efficacy if handling >10

mCi.

Volatility Control (The Cold Trap)
Aqueous solutions of Uracil-5-3H can generate tritiated water vapor via exchange or radiolysis.

Protocol:

Always thaw vials in a fume hood or biological safety cabinet (exhausted).

If aliquoting, use a "Cold Trap" setup: Place the source vial in a cooling block (+4°C) to

reduce vapor pressure compared to the ambient air.

Storage: Store at -20°C or -80°C (depending on solvent). Warning: Aqueous solutions stored

at -20°C can undergo radiolysis (self-decomposition) faster than at +4°C due to the

"molecular crowding" effect in ice crystals. Add a radical scavenger (e.g., ethanol or

mercaptoethanol) if permitted by experimental design.

Diagram 2: Safe Aliquoting Workflow A self-validating workflow to prevent aerosol and surface

contamination.
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Caption: Workflow emphasizing temperature control to minimize volatility and immediate LSC

(Liquid Scintillation Counting) verification of the workspace.

Part 5: Emergency Response & Decontamination
Spill Response
Since G-M counters cannot detect Tritium, you must assume the spill is larger than visible.

Stop: Cease work. Alert others.

Contain: Place absorbent paper (benchkote) over the liquid. Do not wipe (spreading risk).

Assess: You cannot "survey" with a meter. You must take swipes (wet filter paper) and run

them in a Liquid Scintillation Counter.

Clean: Wash with Decon-90 or Count-Off. Regular soap is less effective at emulsifying the

organic label.

Bioassay: Any skin contact requires a urine sample provided 4 hours post-exposure (to allow

equilibration) and 24 hours post-exposure.

Waste Management[2]
Liquid Waste: Segregate into "Tritium Only" carboys. Do not mix with S-35 or P-32 (half-life

differences complicate disposal).

Scintillation Fluid: Ensure your LSC cocktail is biodegradable (e.g., Ecoscint) to lower

disposal costs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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